Cas no 2229621-06-9 (3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine)

• Product Name: 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine
• CAS No: 2229621-06-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5856791
• PubChem ID: 165671252
• Update Time: 2025-11-01

3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxy-3-methoxyphenoxy)pyrrolidine
• 2229621-06-9
• EN300-1814115
• 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine

• Inchi： 1S/C13H19NO3/c1-3-16-12-5-4-10(8-13(12)15-2)17-11-6-7-14-9-11/h4-5,8,11,14H,3,6-7,9H2,1-2H3
• InChI Key： HZLJCMVFDBVZNZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OC)OCC)C1CNCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine

Introduction to 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine (CAS No. 2229621-06-9)

3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine (CAS No. 2229621-06-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a substituted phenoxy group. The combination of these functional groups endows the molecule with potential therapeutic properties, making it a subject of interest for various applications.

The 4-ethoxy-3-methoxyphenoxy substituent is particularly noteworthy due to its ability to modulate biological activity. The presence of the ethoxy and methoxy groups on the phenyl ring can influence the compound's lipophilicity, solubility, and receptor binding affinity. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have explored the biological activities of 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine in various contexts. One notable area of research is its potential as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to specific ion channels, which could be leveraged for the development of novel therapeutic agents for neurological disorders.

In addition to its potential as a therapeutic agent, 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine has also been investigated for its use in chemical synthesis. The pyrrolidine ring provides a versatile platform for further functionalization, allowing researchers to synthesize derivatives with enhanced properties. This flexibility is valuable in the design of drug candidates with improved efficacy and reduced side effects.

The synthesis of 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the phenoxy intermediate and the subsequent coupling with pyrrolidine. Advanced synthetic techniques, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize yield and purity.

From a safety perspective, 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to ensure safety and environmental responsibility. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight, are recommended.

In conclusion, 3-(4-Ethoxy-3-methoxyphenoxy)pyrrolidine (CAS No. 2229621-06-9) represents an intriguing compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.